5-(dithiolan-3-yl)-N-[3-[5-(dithiolan-3-yl)pentanoylamino]propyl]pentanamide
5-(dithiolan-3-yl)-N-[3-[5-(dithiolan-3-yl)pentanoylamino]propyl]pentanamide
α-Lipoic acid is a cyclic disulfide antioxidant that interconverts with its reduced dithiol form. It is an essential cofactor for decarboxylation reactions of the citric acid cycle and acts as a general antioxidant. AN-7 is a more lipophilic analog of α-lipoic acid with enhanced potency and 1.5-fold increased maximal capacity to stimulate glucose transport into myocytes. This identifies the analogs of lipoic acid as potential new treatments for diabetes.
Brand Name:
Vulcanchem
CAS No.:
691410-93-2
VCID:
VC20794943
InChI:
InChI=1S/C19H34N2O2S4/c22-18(8-3-1-6-16-10-14-24-26-16)20-12-5-13-21-19(23)9-4-2-7-17-11-15-25-27-17/h16-17H,1-15H2,(H,20,22)(H,21,23)
SMILES:
C1CSSC1CCCCC(=O)NCCCNC(=O)CCCCC2CCSS2
Molecular Formula:
C19H34N2O2S4
Molecular Weight:
450.8 g/mol
5-(dithiolan-3-yl)-N-[3-[5-(dithiolan-3-yl)pentanoylamino]propyl]pentanamide
CAS No.: 691410-93-2
Cat. No.: VC20794943
Molecular Formula: C19H34N2O2S4
Molecular Weight: 450.8 g/mol
* For research use only. Not for human or veterinary use.
![5-(dithiolan-3-yl)-N-[3-[5-(dithiolan-3-yl)pentanoylamino]propyl]pentanamide - 691410-93-2](/images/no_structure.jpg)
Specification
| Description | α-Lipoic acid is a cyclic disulfide antioxidant that interconverts with its reduced dithiol form. It is an essential cofactor for decarboxylation reactions of the citric acid cycle and acts as a general antioxidant. AN-7 is a more lipophilic analog of α-lipoic acid with enhanced potency and 1.5-fold increased maximal capacity to stimulate glucose transport into myocytes. This identifies the analogs of lipoic acid as potential new treatments for diabetes. |
|---|---|
| CAS No. | 691410-93-2 |
| Molecular Formula | C19H34N2O2S4 |
| Molecular Weight | 450.8 g/mol |
| IUPAC Name | 5-(dithiolan-3-yl)-N-[3-[5-(dithiolan-3-yl)pentanoylamino]propyl]pentanamide |
| Standard InChI | InChI=1S/C19H34N2O2S4/c22-18(8-3-1-6-16-10-14-24-26-16)20-12-5-13-21-19(23)9-4-2-7-17-11-15-25-27-17/h16-17H,1-15H2,(H,20,22)(H,21,23) |
| Standard InChI Key | QGUXZRFEKWOQQL-UHFFFAOYSA-N |
| SMILES | C1CSSC1CCCCC(=O)NCCCNC(=O)CCCCC2CCSS2 |
| Canonical SMILES | C1CSSC1CCCCC(=O)NCCCNC(=O)CCCCC2CCSS2 |
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